![molecular formula C19H18F5NO7 B608838 Mal-PEG3-PFP CAS No. 1807534-78-6](/img/structure/B608838.png)
Mal-PEG3-PFP
Overview
Description
Mal-PEG3-PFP is a PEG linker containing maleimide and PFP moieties . Maleimides are thiol-reactive between pH 6.5 and 7.5, forming thiolester bonds . The PFP is amine reactive and forms stable amide bonds . PFP was also found to be less susceptible toward hydrolysis than other amine reactive groups . The hydrophilic PEG linker increases the water solubility of a compound in aqueous environments .
Synthesis Analysis
This compound ester is a PEG-based PROTAC linker that can be used in the synthesis of PROTACs . PROTACs contain two different ligands connected by a linker; one is a ligand for an E3 ubiquitin ligase and the other is for the target protein .Molecular Structure Analysis
The molecular formula of this compound is C19H19F6NO7 . Its molecular weight is 467.3 g/mol .Chemical Reactions Analysis
Maleimides are thiol-reactive and react between pH 6.5 and 7.5 to form thiolester bonds . PFP moieties are amine-reactive and are less susceptible to undergo hydrolysis .Physical And Chemical Properties Analysis
The molecular weight of this compound is 467.3 g/mol . Its molecular formula is C19H19F6NO7 .Scientific Research Applications
Cancer-Targeted Drug Delivery
Mal-PEG3-PFP has been utilized in the development of multifunctional polymeric micelles for targeted cancer therapy. These micelles enhance cancer cell uptake through receptor-mediated endocytosis and respond to cancer cell secreted protease MMP-2, releasing anticancer drugs in a targeted manner to induce apoptosis in cancer cells (Wei-Hai Chen et al., 2015).
Gene Therapy
In gene therapy research, this compound plays a role in constructing non-viral, recombinant eukaryotic expression vectors. This approach has shown promise in cancer gene therapy, offering novel strategies for delivering therapeutic genes to cancer cells (S. Peng et al., 2018).
Cardiac Fibrosis and Myocardial Injury
Studies have explored the role of this compound in cardiac health, particularly in the context of cardiac fibrosis and myocardial injury. Artificial knockdown of PEG3 in ischemia/reperfusion (I/R) mouse models revealed that silencing PEG3 can significantly reduce myocardial injury, infarction size, and alleviate myocardium remodeling and cardiac fibrosis (Lina Cui et al., 2020).
TNF-NFκB Signal Transduction Pathway
Research indicates that this compound is involved in the TNF-NFκB signal transduction pathway. The gene Peg3/Pw1, associated with this compound, regulates this pathway, suggesting its role in cell proliferation, differentiation, and programmed cell death (F. Relaix et al., 1998).
Neural Implants
Poly(ethylene glycol) (PEG), a component of this compound, has been evaluated for its biocompatibility in neural implants. PEG-coated neural probes were studied for their foreign body response (FBR) in mice, with findings suggesting no significant impact of PEG on long-term FBR in neural implants (H. Lee et al., 2017).
Ultrasound-Triggered Gene Transfection
This compound has been used in developing tumor-targeting ultrasound-triggered phase-transition nanodroplets for breast cancer diagnosis and gene transfection. These nanodroplets were effective in enhancing gene transfection efficiency and ultrasound contrast effects in tumor tissues (Di Gao et al., 2017).
Mechanism of Action
Target of Action
Mal-PEG3-PFP is a PEG-based PROTAC linker . The primary targets of this compound are proteins that contain sulfhydryl groups . These proteins play a crucial role in various biological processes, including cell signaling, metabolism, and immune response.
Mode of Action
The compound contains maleimide and pentafluorophenyl (PFP) moieties . Maleimides are thiol-reactive and react specifically with sulfhydryl groups to form stable thioether linkages . On the other hand, PFP moieties are amine-reactive and are less susceptible to undergo hydrolysis . This dual reactivity allows the compound to interact with its targets and induce changes in their structure and function.
Biochemical Pathways
The compound affects the ubiquitin-proteasome system . This system is responsible for protein degradation in cells. By forming a bridge between the target protein and an E3 ubiquitin ligase, the compound facilitates the ubiquitination and subsequent degradation of the target protein .
Pharmacokinetics
The presence of the hydrophilic peg linker is known to increase the water solubility of the compound , which could potentially enhance its bioavailability.
Result of Action
The primary result of the compound’s action is the selective degradation of target proteins . This can lead to various molecular and cellular effects, depending on the specific function of the degraded protein.
Action Environment
The compound’s action can be influenced by various environmental factors. For instance, the reactivity of maleimides with sulfhydryl groups is pH-dependent, with optimal reactivity observed between pH 6.5 and 7.5 . Therefore, changes in pH can affect the compound’s efficacy. Additionally, the stability of the compound can be influenced by factors such as temperature and the presence of other reactive species in the environment .
Future Directions
properties
IUPAC Name |
(2,3,4,5,6-pentafluorophenyl) 3-[2-[2-[2-(2,5-dioxopyrrol-1-yl)ethoxy]ethoxy]ethoxy]propanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18F5NO7/c20-14-15(21)17(23)19(18(24)16(14)22)32-13(28)3-5-29-7-9-31-10-8-30-6-4-25-11(26)1-2-12(25)27/h1-2H,3-10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTHCDRJWHPEQDJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=O)N(C1=O)CCOCCOCCOCCC(=O)OC2=C(C(=C(C(=C2F)F)F)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18F5NO7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001104653 | |
Record name | Propanoic acid, 3-[2-[2-[2-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)ethoxy]ethoxy]ethoxy]-, 2,3,4,5,6-pentafluorophenyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001104653 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
467.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1807534-78-6 | |
Record name | Propanoic acid, 3-[2-[2-[2-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)ethoxy]ethoxy]ethoxy]-, 2,3,4,5,6-pentafluorophenyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1807534-78-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Propanoic acid, 3-[2-[2-[2-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)ethoxy]ethoxy]ethoxy]-, 2,3,4,5,6-pentafluorophenyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001104653 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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